4-((3-Aminopropyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione 2,2,2-trifluoroacetate

• Molecular Formula: C18H19F3N4O6
• Molecular Weight: 444.4 g/mol
• IUPAC Name: 4-(3-aminopropylamino)-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C16H18N4O4.C2HF3O2/c17-7-2-8-18-10-4-1-3-9-13(10)16(24)20(15(9)23)11-5-6-12(21)19-14(11)22;3-2(4,5)1(6)7/h1,3-4,11,18H,2,5-8,17H2,(H,19,21,22);(H,6,7)
• InChI Key: CXJOOJWPJSYHKD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)NCCCN.C(=O)(C(F)(F)F)O

Description

4-((3-Aminopropyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione 2,2,2-trifluoroacetate is a synthetic compound featuring a core isoindoline-1,3-dione scaffold substituted with a 2,6-dioxopiperidin-3-yl group and a 3-aminopropylamino side chain. The trifluoroacetate counterion enhances solubility and stability. This compound is structurally related to proteolysis-targeting chimeras (PROTACs), which leverage E3 ubiquitin ligase recruitment for targeted protein degradation.

Biological Activity

4-((3-Aminopropyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione 2,2,2-trifluoroacetate is a synthetic compound with potential therapeutic applications primarily in oncology and immunology. This article reviews its biological activity, focusing on mechanisms of action, therapeutic uses, and relevant case studies.

• Molecular Formula : C18H19F3N4O6
• Molecular Weight : 444.36 g/mol
• CAS Number : 2093388-21-5

The compound acts as a Cereblon E3 ligase ligand , which plays a crucial role in the ubiquitin-proteasome system. By binding to Cereblon, it facilitates the degradation of specific proteins involved in tumorigenesis and immune regulation. This mechanism is particularly relevant in the treatment of multiple myeloma and other cancers where dysregulation of protein homeostasis is observed .

Antitumor Activity

Research indicates that this compound exhibits significant antitumor properties. It has been shown to:

• Inhibit tumor necrosis factor-alpha (TNF-α), which is associated with inflammation and cancer progression .
• Induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins .

Immunomodulatory Effects

The compound also demonstrates immunomodulatory effects:

• It enhances T-cell responses by blocking PD-1/PD-L1 interactions, which are critical for tumor evasion from the immune system .
• In mouse models, it has been reported to rescue immune cell function significantly when administered at optimal concentrations (e.g., 100 nM) during rescue assays involving splenocytes .

Therapeutic Applications

The compound has potential applications in treating:

• Multiple Myeloma : Its ability to target Cereblon makes it a candidate for therapies aimed at this malignancy.
• Autoimmune Diseases : By modulating TNF-α levels, it could be beneficial in conditions like rheumatoid arthritis and lupus .

Case Studies

Study	Findings
Tracey et al. (1987)	Demonstrated that inhibiting TNF-α can reduce symptoms of endotoxemia and toxic shock syndrome .
Millar et al. (1989)	Highlighted the role of TNF-α in Adult Respiratory Distress Syndrome (ARDS), suggesting that modulation could improve patient outcomes .
Konstantinidou et al. (2020)	Found that the compound could restore immune function in splenocytes at specific concentrations, indicating its potential as an immunotherapeutic agent .

Comparison with Similar Compounds

Alkyl Chain Length and Solubility

• Longer alkyl chains (e.g., C9 in compound 42) may enhance cell membrane permeability but reduce solubility, necessitating formulation optimization [3].

Functional Group Impact on Reactivity

• The azide group in compound 42 enables bioorthogonal click chemistry for conjugation, a feature absent in the target compound [3].

Hazard and Stability

• The trifluoroacetate salt in the target compound and [1] may introduce toxicity concerns (e.g., H301: toxic if swallowed) [1].
• Analogs like compound 42 lack explicit hazard data but require inert storage conditions due to azide instability [3].

Research Implications and Limitations

• Comparative studies with analogs could clarify the optimal alkyl chain length for target engagement.
• Data Gaps : Absence of boiling points, solubility metrics, and in vitro/in vivo data limits mechanistic comparisons. Further characterization is needed to validate structure-activity relationships.

Q & A

Basic Research Questions

Q. What are the recommended analytical techniques for determining the purity and structural integrity of this compound?

• Methodological Answer : Use a combination of high-performance liquid chromatography (HPLC) for purity assessment (>95% threshold) and nuclear magnetic resonance (NMR) spectroscopy (¹H/¹³C) coupled with high-resolution mass spectrometry (HRMS) to confirm structural integrity. For example, NMR can resolve the trifluoroacetate counterion signal (δ ~1.5 ppm for CF₃) and isoindoline-dione backbone protons (δ 7.2–8.1 ppm). HRMS should match the molecular formula (e.g., C₁₉H₂₂F₃N₅O₆, [M+H]⁺ calc. 474.16) .

Q. How can researchers optimize the synthesis yield of this compound under varying reaction conditions?

• Methodological Answer : Employ Design of Experiments (DoE) to systematically vary parameters like temperature (e.g., 60–100°C), solvent polarity (DMF vs. THF), and stoichiometry of the aminopropyl coupling agent. Monitor intermediates via thin-layer chromatography (TLC) and optimize reaction time using kinetic studies. Process simulation tools (e.g., Aspen Plus) can model mass transfer limitations in multi-step reactions .

Q. What solvents and storage conditions are optimal for maintaining the stability of this compound?

• Methodological Answer : Conduct accelerated stability studies in DMSO, methanol, and aqueous buffers (pH 4–9) at 4°C, -20°C, and room temperature. Use UV-Vis spectroscopy to track degradation (λmax ~280 nm for isoindoline-dione). Lyophilization in amber vials under argon is recommended for long-term storage to prevent hydrolysis of the trifluoroacetate group .

Advanced Research Questions

Q. How should researchers design experiments to assess the compound’s biological activity while minimizing off-target effects?

• Methodological Answer : Use orthogonal assays (e.g., enzymatic inhibition + cellular viability screens) with appropriate controls (e.g., isoindoline-dione analogs lacking the aminopropyl group). Dose-response curves (IC₅₀) should be validated with CRISPR-mediated knockdown of target proteins. Include counter-screens against related enzymes (e.g., kinases, proteases) to assess selectivity .

Q. What methodologies are effective in resolving contradictions between in vitro and in vivo activity data for this compound?

• Methodological Answer : Perform pharmacokinetic (PK) studies to evaluate bioavailability and metabolism. Use LC-MS/MS to quantify parent compound and metabolites in plasma/tissue homogenates. Compare in vitro target engagement (e.g., SPR binding assays) with in vivo efficacy models, adjusting for protein binding and tissue penetration .

Q. How can computational modeling predict the interaction of this compound with target proteins?

• Methodological Answer : Apply molecular docking (AutoDock Vina) to model binding to the 2,6-dioxopiperidin-3-yl pocket. Validate with molecular dynamics (MD) simulations (GROMACS) to assess stability of hydrogen bonds (e.g., between the aminopropyl group and Asp89). Free energy calculations (MM/PBSA) can rank binding affinities .

Q. What strategies validate the compound’s mechanism of action in complex biological systems?

• Methodological Answer : Use transcriptomics (RNA-seq) and proteomics (TMT labeling) to identify downstream pathways. Validate with chemical biology probes (e.g., photoaffinity labeling for target identification) and rescue experiments (e.g., overexpression of putative targets) .

Q. How can researchers address discrepancies in reported IC₅₀ values across different studies?

• Methodological Answer : Standardize assay conditions (e.g., ATP concentration for kinase assays, cell passage number) and validate with reference inhibitors. Perform meta-analysis of published data using tools like PRISMA to identify confounding variables (e.g., buffer composition, incubation time) .